Cas no 2138095-72-2 (3-(2-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine
• CAS No: 2138095-72-2
• MF: C₁₄H₁₇ClN₄
• MW: 276.764581441879
• CID: 6507262
• PubChem ID: 165501093
• Update Time: 2025-07-11

3-(2-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine
• 2138095-72-2
• 3-(2-chloropyridin-3-yl)-1-[(3-methylcyclobutyl)methyl]-1H-pyrazol-5-amine
• EN300-1179462

• Inchi： 1S/C14H17ClN4/c1-9-5-10(6-9)8-19-13(16)7-12(18-19)11-3-2-4-17-14(11)15/h2-4,7,9-10H,5-6,8,16H2,1H3
• InChI Key： PHESAQALQRCGOJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1C=C(N)N(CC2CC(C)C2)N=1

Computed Properties

• Exact Mass: 276.1141743g/mol
• Monoisotopic Mass: 276.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-(2-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine

Introduction to 3-(2-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine (CAS No. 2138095-72-2)

3-(2-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine (CAS No. 2138095-72-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of this compound, particularly the 2-chloropyridin-3-yl and 3-methylcyclobutylmethyl substituents, contribute to its distinct pharmacological profile.

The synthesis of 3-(2-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine involves a multi-step process that combines advanced organic synthesis techniques and modern analytical methods. Recent studies have focused on optimizing the synthetic route to improve yield and purity, making it more feasible for large-scale production. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the complex molecular framework of this compound.

In terms of its biological activity, 3-(2-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine has shown promising results in various preclinical models. For instance, it has demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, studies have indicated that this compound may have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The mechanism of action of 3-(2-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine is not yet fully understood, but preliminary research suggests that it may act through multiple pathways. One hypothesis is that it modulates the activity of specific enzymes involved in inflammation and oxidative stress. Another possibility is that it interacts with receptors or ion channels in the central nervous system, thereby exerting its neuroprotective effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine in human subjects. Early phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its therapeutic potential, 3-(2-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine has also been studied for its use as a research tool in understanding the molecular mechanisms underlying various diseases. Its ability to selectively target specific pathways makes it a valuable probe for investigating disease mechanisms and identifying new therapeutic targets.

The future prospects for 3-(2-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic option for a range of diseases.

In conclusion, 3-(2-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine (CAS No. 2138095-72-2) represents an exciting advancement in the field of medicinal chemistry. Its unique structure and promising biological activities make it a compelling candidate for further investigation and potential clinical application.